Cas no 60706-60-7 (3-(4-Aminophenyl)-1H-pyrazol-5-amine)

3-(4-Aminophenyl)-1H-pyrazol-5-amine is a heterocyclic aromatic compound featuring both pyrazole and aniline functional groups. This bifunctional structure makes it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and dyes. Its dual amine groups offer versatile reactivity for coupling reactions, cyclizations, and derivatizations. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its well-defined molecular architecture allows for precise modifications, enabling tailored applications in medicinal chemistry, such as the synthesis of kinase inhibitors or antimicrobial agents. High purity grades are available to meet rigorous research and industrial requirements.

3-(4-Aminophenyl)-1H-pyrazol-5-amine structure

60706-60-7 structure

Product Name:3-(4-Aminophenyl)-1H-pyrazol-5-amine

CAS No:60706-60-7

MF:C₉H₁₀N₄

MW:174.20250082016

MDL:MFCD00541340

CID:953376

PubChem ID:780877

Update Time:2025-05-27

3-(4-Aminophenyl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

- 5-(4-amino-phenyl)-2h-pyrazol-3-ylamine
- 5-(4-aminophenyl)-1H-Pyrazol-3-amine
- 5-(4-AMINOPHENYL)-2H-PYRAZOL-3-YLAMINE,
- DB-072838
- 60706-60-7
- A832849
- EN300-27783670
- STK328132
- CBDivE_009462
- CS-0342219
- 802863-65-6
- 3-Amino-5-(p-amino phenyl)-pyrazole
- HMS1370M07
- 5-(4-Aminophenyl)-2H-pyrazol-3-ylamine
- AKOS015911033
- 3-(4-aminophenyl)-1H-pyrazol-5-amine
- 3-(4-Aminophenyl)-1H-pyrazol-5-amine, AldrichCPR
- MFCD00541340
- 5-Amino-3-(p-aminophenyl)pyrazole
- AB06427
- ChemDiv2_000623
- AKOS000546407
- G84539
- 3-(4-Aminophenyl)-1H-pyrazol-5-amine
- MDL： MFCD00541340
- Inchi： 1S/C9H10N4/c10-7-3-1-6(2-4-7)8-5-9(11)13-12-8/h1-5H,10H2,(H3,11,12,13)
- InChI Key： YWRDVUFISVOFHY-UHFFFAOYSA-N
- SMILES： N1C(=CC(N)=N1)C1C=CC(=CC=1)N

Computed Properties

Exact Mass: 174.090546336g/mol
Monoisotopic Mass: 174.090546336g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 165
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 80.7Å²

3-(4-Aminophenyl)-1H-pyrazol-5-amine Security Information

Hazard Category Code： 22
Hazardous Material Identification：

3-(4-Aminophenyl)-1H-pyrazol-5-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A615713-50mg	3-(4-Aminophenyl)-1H-pyrazol-5-amine	60706-60-7		50mg	$ 50.00	2022-06-08
TRC	A615713-100mg	3-(4-Aminophenyl)-1H-pyrazol-5-amine	60706-60-7		100mg	$ 65.00	2022-06-08
TRC	A615713-500mg	3-(4-Aminophenyl)-1H-pyrazol-5-amine	60706-60-7		500mg	$ 185.00	2022-06-08
Fluorochem	055193-250mg	5-(4-Amino-phenyl)-2H-pyrazol-3-ylamine	60706-60-7	95+%	250mg	￡167.00	2022-02-28
Fluorochem	055193-1g	5-(4-Amino-phenyl)-2H-pyrazol-3-ylamine	60706-60-7	95+%	1g	￡334.00	2022-02-28
Fluorochem	055193-5g	5-(4-Amino-phenyl)-2H-pyrazol-3-ylamine	60706-60-7	95+%	5g	￡1308.00	2022-02-28
Chemenu	CM187859-5g	5-(4-Amino-phenyl)-2H-pyrazol-3-ylamine	60706-60-7	95%	5g	$900	2021-08-05
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	68R0135-1g	5-(4-Amino-phenyl)-2H-pyrazol-3-ylamine	60706-60-7	96%	1g	8463.46CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	68R0135-5g	5-(4-Amino-phenyl)-2H-pyrazol-3-ylamine	60706-60-7	96%	5g	33904.74CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	68R0135-25g	5-(4-Amino-phenyl)-2H-pyrazol-3-ylamine	60706-60-7	96%	25g	110160.71CNY	2021-05-08